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Abstract
EP1013 is a potent, broad-spectrum, and irreversible dipeptide caspase inhibitor. It has

demonstrated significant anti-apoptotic activity in various preclinical models, making it a

valuable tool for research in areas such as islet transplantation, neurodegenerative diseases,

and ischemia-reperfusion injury. These application notes provide detailed information on the

solubility of EP1013 and comprehensive protocols for its preparation and use in laboratory

settings.

Physicochemical Properties and Solubility
EP1013, also known as Z-VD-fmk, is a selective inhibitor of a wide range of caspases,

including caspases-1, -3, -6, -7, -8, and -9, with IC50 values typically in the low nanomolar

range.[1] Its ability to block these key effector enzymes of apoptosis makes it a powerful agent

for studying and preventing programmed cell death.

Table 1: Solubility of EP1013

Solvent Concentration Notes

DMSO 60 mg/mL (156.91 mM)
Sonication is recommended for

dissolution.[2]
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Storage and Stability:

Powder: Store at -20°C for up to 3 years.

In Solvent (DMSO): Store at -80°C for up to 1 year.[2]

Mechanism of Action: Inhibition of Apoptosis
EP1013 exerts its anti-apoptotic effects by irreversibly binding to the active site of caspases,

the central executioners of apoptosis. Apoptosis can be initiated through two primary pathways:

the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways.

Both pathways converge on the activation of a cascade of caspases. EP1013, as a pan-

caspase inhibitor, can block this cascade at multiple points, thereby preventing the downstream

events of apoptosis, such as DNA fragmentation and cell death.
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Figure 1. EP1013 inhibits both extrinsic and intrinsic apoptosis pathways.
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Experimental Protocols
The following protocols are provided as a guide for the preparation of EP1013 for in vitro and in

vivo studies. It is recommended to optimize concentrations and treatment conditions for specific

experimental setups.

Preparation of Stock Solutions
Materials:

EP1013 powder

Sterile, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Protocol:

Aseptically weigh the desired amount of EP1013 powder.

Add the appropriate volume of sterile DMSO to achieve a stock solution concentration of 10-

20 mM. For example, to prepare a 10 mM stock solution from 1 mg of EP1013 (MW: 382.38),

add 261.5 µL of DMSO.

Vortex the solution thoroughly to dissolve the powder. Sonication may be used to aid

dissolution.[2]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -80°C.

In Vitro Application Protocol
This protocol is a general guideline for treating cultured cells with EP1013.
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Materials:

EP1013 stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium

Cultured cells

Protocol:

Thaw an aliquot of the EP1013 stock solution at room temperature.

Dilute the stock solution in pre-warmed cell culture medium to the desired final

concentration. For example, to achieve a final concentration of 100 µM, dilute the 10 mM

stock solution 1:100 in the culture medium.[3]

Remove the existing medium from the cultured cells and replace it with the medium

containing EP1013.

Incubate the cells for the desired period under standard cell culture conditions.

For control experiments, treat cells with a vehicle control (culture medium containing the

same final concentration of DMSO used for the EP1013 treatment).

In Vivo Application Protocol (Mouse Model)
This protocol describes the preparation of EP1013 for intraperitoneal (i.p.) injection in mice.

Materials:

EP1013 stock solution (e.g., 10 mg/mL in DMSO)

Sterile saline (0.9% NaCl)

Sterile tubes for dilution

Protocol:
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Prepare a stock solution of EP1013 in sterile DMSO. For in vivo studies, a stock

concentration of 1 mg/ml has been previously used.[3]

For administration, dilute the DMSO stock solution into sterile saline to the final desired

concentration for injection. A final concentration of 1 mg/ml in a solution containing DMSO

and sterile saline has been used in studies.[3]

The final dosing solution should be prepared fresh before each administration.

Administer the EP1013 solution to mice via the desired route (e.g., intraperitoneal injection).

Dosages of 1, 3, and 10 mg/kg have been shown to be effective in mice.[3]

For the control group, administer a vehicle solution containing the same concentration of

DMSO in sterile saline.
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Figure 2. Workflow for EP1013 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15582386?utm_src=pdf-body
https://www.benchchem.com/product/b15582386?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/10571324_MX1013_a_dipeptide_caspase_inhibitor_with_potent_in_vivo_antiapoptotic_activity
https://www.medchemexpress.com/EP1013.html
https://diabetesjournals.org/diabetes/article/57/6/1556/40776/The-Caspase-Selective-Inhibitor-EP1013-Augments
https://www.benchchem.com/product/b15582386#ep1013-solubility-and-preparation-for-laboratory-use
https://www.benchchem.com/product/b15582386#ep1013-solubility-and-preparation-for-laboratory-use
https://www.benchchem.com/product/b15582386#ep1013-solubility-and-preparation-for-laboratory-use
https://www.benchchem.com/product/b15582386#ep1013-solubility-and-preparation-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15582386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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scientists and researchers to drive progress in science

and industry.
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